Cas no 1341903-01-2 (3-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1341903-01-2
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 6377507
• PubChem ID: 62739418
• Update Time: 2025-05-21

3-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine
• 1341903-01-2
• EN300-1899737
• AKOS012032662

• Inchi： 1S/C11H15BrFN/c1-11(2,7-14)6-8-3-4-9(12)5-10(8)13/h3-5H,6-7,14H2,1-2H3
• InChI Key： UOERWQVUMXPGOD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC(C)(C)CN

Computed Properties

• Exact Mass: 259.03719g/mol
• Monoisotopic Mass: 259.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine

Introduction to 3-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine (CAS No. 1341903-01-2)

3-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1341903-01-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound includes a 4-bromo-2-fluorophenyl moiety linked to a secondary amine group, which is further connected to a tert-butyl group, forming a branched alkyl chain. This distinctive architecture imparts specific chemical and biological characteristics that make it a valuable candidate for further investigation.

The presence of both bromine and fluorine substituents in the aromatic ring enhances the compound's reactivity and selectivity, making it a versatile intermediate in synthetic organic chemistry. The 4-bromo-2-fluorophenyl group is particularly interesting because it can participate in various chemical transformations, such as cross-coupling reactions, which are widely used in the synthesis of complex molecules. Additionally, the electron-withdrawing nature of fluorine and bromine can influence the electronic properties of the aromatic ring, thereby affecting its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fluoro and bromo substituents. These elements are known to improve metabolic stability, binding affinity, and oral bioavailability of drug candidates. The compound 3-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine is no exception and has been studied for its potential role in various therapeutic areas. Its structural features suggest that it may interact with biological receptors or enzymes in ways that could lead to novel therapeutic effects.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. The 4-bromo-2-fluorophenyl moiety can be designed to selectively target specific kinases by modulating its binding interactions. Preclinical studies have shown that similar compounds can inhibit the activity of kinases by competing with ATP for binding sites on the enzyme. This mechanism of action makes 3-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine a promising candidate for further development as a kinase inhibitor.

The tert-butyl group attached to the secondary amine provides steric hindrance, which can be exploited to enhance selectivity against closely related enzymes. This feature is particularly important in drug design because it helps minimize side effects associated with off-target interactions. The compound's ability to selectively inhibit specific kinases without affecting others could lead to more effective and safer therapeutic agents.

Another area where this compound shows promise is in the development of antiviral drugs. Viruses often rely on host cell enzymes for their replication cycle, making these enzymes attractive targets for antiviral therapy. The structural features of 3-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine suggest that it could interfere with viral replication by inhibiting key host enzymes. Recent studies have demonstrated that fluoro-substituted compounds can exhibit potent antiviral activity by inhibiting viral proteases or polymerases. The presence of both bromine and fluorine in this compound may enhance its ability to interact with viral targets and disrupt viral replication.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of bromine and fluorine substituents into the aromatic ring typically involves halogenation reactions or metal-catalyzed cross-coupling reactions. These synthetic strategies must be carefully controlled to avoid unwanted side products that could complicate downstream applications.

In conclusion, 3-(4-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine (CAS No. 1341903-01-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting kinases and viruses. Further research is needed to fully explore its pharmacological properties and optimize its synthesis for practical applications. As our understanding of biological targets continues to grow, compounds like this will play an increasingly important role in drug discovery and development.